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Compound of Interest

Compound Name: 4-Bromothioanisole

Cat. No.: B094970

Chemical Identity and Properties

The IUPAC name for 4-Bromothioanisole is 1-bromo-4-(methylsulfanyl)benzene[1]. It is also
known by several synonyms, including 4-Bromophenyl methyl sulfide, p-Bromothioanisole, and
1-Bromo-4-(methylthio)benzene[2][3]. This organosulfur compound is a versatile intermediate
in various chemical syntheses.

Physicochemical Properties

The key physicochemical properties of 4-Bromothioanisole are summarized in the table
below.
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Property Value Reference

CAS Number 104-95-0 [1]

Molecular Formula C7H7BrS [1][4]

Molecular Weight 203.10 g/mol [1]
White to beige or pale yellow

Appearance low melting crystalline mass, [41151[6]
crystals, or powder.[4][5][6]

Melting Point 38-40 °C (lit.) [4][5]

Boiling Point 128-130 °C at 10 mmHg (lit.) [415]

Density 1.5027 g/cm3 (estimate) [4]

Flash Point >113 °C (>230 °F) [4]
YEUYZNNBXLMFCW-

InChl Key [1]
UHFFFAOYSA-N

SMILES CSclccce(Br)ccl [6]

Synthesis of 4-Bromothioanisole

4-Bromothioanisole is typically synthesized via the bromination of thioanisole.[7][8] The

reaction is often carried out in the presence of a Lewis acid catalyst, such as iron(ll) chloride,

aluminum chloride, or boron trifluoride, to facilitate the electrophilic aromatic substitution.[8]

Experimental Protocol: Bromination of Thioanisole

The following protocol is a representative example of the synthesis of 4-Bromothioanisole.

Materials:

e Thioanisole (1.00 mol, 124.2 g)

e Bromine (1.0 mol, 160 g)

e Boron trifluoride (0.001 mol, 0.068 g) (or another suitable Lewis acid)
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e Methanol

o Water

Procedure:

In a 1-liter four-necked flask equipped with a mechanical stirrer, thermometer, dropping
funnel, and a Liebig condenser, add thioanisole (124.2 g) and boron trifluoride (0.068 g).[9]

o Heat the mixture to 50 °C with stirring.
e Slowly add bromine (160 g) dropwise over 4 hours, maintaining the temperature at 50 °C.
 After the addition is complete, continue the reaction for an additional hour.[9]

» Upon completion, add 50 g of water to the reaction mixture and separate the organic layer to
obtain crude 4-Bromothioanisole.[9][10] The purity of the crude product is typically around
90%.[8][10]

» For purification, add methanol (200.0 g) to the crude product.[8][10]
» Slowly cool the mixture from 50 °C to -5 °C with stirring to induce crystallization.[8][10]
o Collect the crystalline precipitate by filtration.

» Wash the crystals with methanol cooled to -5 °C and dry to obtain high-purity 4-
Bromothioanisole (purity 299.95%).[10] The yield based on thioanisole can be as high as
78%.[8]
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Synthesis and Purification of 4-Bromothioanisole.

Applications in Research and Development

4-Bromothioanisole is a valuable building block in organic synthesis, with applications in
pharmaceuticals, agrochemicals, and materials science.[7][8][11]

Pharmaceutical and Agrochemical Synthesis
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This compound serves as a key intermediate in the synthesis of active pharmaceutical
ingredients (APIs) and advanced crop protection chemicals.[11][12] Its utility lies in its ability to
introduce a bromophenyl methyl sulfide moiety into more complex molecular structures. It has
been used in the synthesis of various mercaptobiphenyl derivatives.[5]

Organic Synthesis Reactions

4-Bromothioanisole participates in a variety of chemical reactions, making it a versatile
reagent in organic chemistry.

e Heck Olefination: It undergoes Heck coupling reactions with styrenes to produce stilbenes,
which are important intermediates in organic synthesis.[5][7]

e Nucleophilic Aromatic Substitution: The bromine atom can be displaced by various
nucleophiles, allowing for the synthesis of a wide range of derivatives.[7]

e Cross-Coupling Reactions: It is used in palladium-catalyzed cross-coupling reactions, such
as Suzuki-Miyaura coupling and Buchwald-Hartwig amination, to form carbon-carbon and
carbon-heteroatom bonds.[12]

4-Bromothioanisole Styrene

Heck Olefination
(Pd catalyst, base)

Stilbene Derivative
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Heck olefination of 4-Bromothioanisole.

Safety and Handling
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4-Bromothioanisole is associated with several hazards and should be handled with
appropriate safety precautions.

Hazard Identification

o GHS Classification: The compound is classified as harmful if swallowed (Acute Toxicity 4,
Oral).[1] It can also cause skin irritation (Skin Irritation 2), serious eye irritation (Eye Irritation
2), and may cause respiratory irritation (STOT SE 3).[1][13]

 Signal Word: Warning[1]

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[1][14]

Recommended Safety Precautions

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[13] A dust mask (type N95 or equivalent) is also recommended.

o Handling: Use only in a well-ventilated area or outdoors.[13] Avoid breathing dust, fumes,
gas, mist, vapors, or spray.[13] Wash hands and any exposed skin thoroughly after handling.
[13] Do not eat, drink, or smoke when using this product.[14]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[13]
e First Aid:

o If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse
mouth.

o In Case of Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.
If skin irritation persists, call a physician.[13]

o In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for
at least 15 minutes. Get medical attention.[13]

o If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[2]
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This guide provides essential information for the safe and effective use of 4-Bromothioanisole
in a research and development setting. Always refer to the specific Safety Data Sheet (SDS)
provided by the supplier for the most current and detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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